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In the realm of animal nutrition and health, the use of feed additives to enhance growth

performance and prevent disease is a cornerstone of efficient livestock production. Among the

various options available, the antibiotics enramycin and tylosin have been widely utilized for

their growth-promoting properties. This guide provides an objective comparison of the

performance of enramycin and tylosin as feed additives, supported by experimental data, for

researchers, scientists, and drug development professionals.

Performance Metrics: A Head-to-Head Comparison
The efficacy of a growth promoter is primarily evaluated by its impact on key performance

indicators such as body weight, weight gain, feed intake, and feed conversion ratio (FCR). The

following tables summarize the quantitative data from various studies comparing enramycin
and tylosin.

Broiler Performance Data
A study evaluating the productive performance of broilers supplemented with tylosin phosphate

and enramycin showed that both antibiotic groups outperformed the control group without

antibiotics.[1][2] The group receiving tylosin phosphate at 55 ppm exhibited the highest body

weight at 42 days of age.[2] Similarly, both enramycin (at 5 and 10 ppm) and tylosin (at 55

ppm) treated groups showed a better feed conversion index compared to the control group.[1]

Table 1: Effect of Enramycin and Tylosin on Broiler Performance (42 days)[2]
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Treatment
Group

Dosage
Final Body
Weight (kg)

Daily
Weight
Gain (g)

Feed
Conversion
Ratio (FCR)

European
Productive
Efficiency
Index
(EPEI)

Control - 2.700 64.28 1.701 362.76

Enramycin 10 ppm - 67.35 1.583 -

Enramycin 5 ppm - - - -

Tylosin

Phosphate
55 ppm 2.863 66.71 1.601 425.74

Data from a study involving 400 male Cobb Vantress 500 broiler chicks over 42 days.[2]

Another study comparing different growth-promoting antibiotics in broilers challenged with

coccidiosis found that tylosin treatment resulted in higher body weight gain compared to

enramycin and the control group one week after the challenge.[3] At 28 days, the body weight

gain was lower for the enramycin and control groups compared to the tylosin group.[3]

Impact on Gut Microbiota
The primary mechanism by which antibiotic growth promoters are thought to exert their effects

is through the modulation of the intestinal microbiota.

Enramycin: As a polypeptide antibiotic, enramycin is primarily effective against Gram-positive

bacteria.[4][5] Studies have shown that enramycin treatment can be associated with a

decrease in the richness of the cecal microbiota in broiler chickens.[6][7] Specifically, it has

been observed to lower the relative abundance of unclassified Firmicutes, Clostridium XI, and

unclassified Peptostreptococcaceae, while increasing the abundance of Clostridium XIVb and

Anaerosporobacter spp.[6][8] Enramycin has a notable effect against Clostridium perfringens,

the causative agent of necrotic enteritis in poultry.[4]

Tylosin: Tylosin, a macrolide antibiotic, also demonstrates activity against Gram-positive

bacteria.[9] Research indicates that tylosin can reduce the percentage of mucolytic bacteria

and the concentration of Clostridium perfringens in the gut of chicks, which is correlated with a
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reduction in necrotic enteritis lesions and improved intestinal barrier function.[10][11][12][13] In

swine, tylosin treatment has been shown to accelerate the maturation of the gut microbiota,

leading to a rapid increase in the relative abundance of the phylum Firmicutes, which is

associated with an "obese-type" gut microbiota and positively correlated with host weight gain.

[14]

Experimental Protocols
To ensure the reproducibility and critical evaluation of the cited data, detailed methodologies

are crucial. The following are outlines of the experimental protocols from the key comparative

studies.

Broiler Performance and Gut Microbiota Analysis
This experimental workflow outlines a typical study design to compare the effects of enramycin
and tylosin on broiler performance and gut microbiota.
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Experimental Setup

Dietary Treatments (Example)

Data Collection (e.g., 42-day trial)

Data Analysis

Day-old Broiler Chicks

Random Allocation to Treatment Groups

Basal Diet (No Antibiotics) Basal Diet + Enramycin (e.g., 10 ppm) Basal Diet + Tylosin (e.g., 55 ppm)

Floor Pens with Controlled Environment

Weekly Measurement:
- Body Weight
- Feed Intake

Cecal Content Collection (e.g., Day 42)

Calculation of:
- Weight Gain

- Feed Conversion Ratio (FCR)

16S rRNA Gene Sequencing
Bioinformatic Analysis

ANOVA, t-tests

Click to download full resolution via product page

Experimental workflow for comparing feed additives.
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Detailed Methodology from a Comparative Study:[1][2]

Animals and Housing: 400 male broiler chicks were distributed into four treatment groups

with five repetitions each.

Treatments:

T1: Control diet without antibiotics.

T2: Diet with 8% enramycin at a dose of 10 ppm.

T3: Diet with 8% enramycin at a dose of 5 ppm.

T4: Diet with 25% tylosin phosphate at a dose of 55 ppm.

Duration: The trial was conducted for 42 days.

Data Collection: Body weight, feed intake, and mortality were recorded.

Parameters Calculated: Body weight gain, feed conversion index, and the European

productive efficiency index were calculated.

Mechanism of Action: Modulation of Gut Microbiota
The growth-promoting effects of enramycin and tylosin are not fully elucidated at the molecular

signaling level but are widely accepted to be mediated through their impact on the gut

microbiome. The following diagram illustrates this proposed mechanism.
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Proposed mechanism of antibiotic growth promoters.

In summary, both enramycin and tylosin are effective growth promoters in livestock, with their

primary mechanism of action being the modulation of the gut microbiota. Tylosin has shown a

slight advantage in some studies in terms of body weight gain. The choice between these

additives may depend on specific production goals, local regulations, and the predominant

microbial challenges in the production environment. Further research into the precise molecular

interactions between these antibiotics, the gut microbiota, and the host's physiological

responses will provide a more complete understanding of their growth-promoting effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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